Cas no 654683-40-6 (Pyrrolidine, 1-[(3-amino-2-hydroxyphenyl)sulfonyl]-)
654683-40-6 structure
Product Name:Pyrrolidine, 1-[(3-amino-2-hydroxyphenyl)sulfonyl]-
CAS No:654683-40-6
MF:C10H14N2O3S
MW:242.294761180878
CID:398675
PubChem ID:58736209
Update Time:2025-04-19
Pyrrolidine, 1-[(3-amino-2-hydroxyphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine, 1-[(3-amino-2-hydroxyphenyl)sulfonyl]-
- 2-amino-6-pyrrolidin-1-ylsulfonylphenol
- SCHEMBL1121460
- 2-Amino-6-(pyrrolidine-1-sulfonyl)phenol
- DTXSID80729808
- 2-Amino-6-(pyrrolidine-1-sulfonyl)-phenol
- DSIKUUQKMFAMBX-UHFFFAOYSA-N
- 654683-40-6
-
- Inchi: 1S/C10H14N2O3S/c11-8-4-3-5-9(10(8)13)16(14,15)12-6-1-2-7-12/h3-5,13H,1-2,6-7,11H2
- InChI Key: DSIKUUQKMFAMBX-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1O)N)(N1CCCC1)(=O)=O
Computed Properties
- Exact Mass: 242.07262
- Monoisotopic Mass: 242.07251349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 92Ų
Experimental Properties
- PSA: 83.63
Pyrrolidine, 1-[(3-amino-2-hydroxyphenyl)sulfonyl]- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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